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Disclaimer: Based on a comprehensive review of available scientific literature, specific research

detailing the application of magnesium citrate nonahydrate in plant nutrition is limited. The

following application notes and protocols are synthesized from general principles of plant

magnesium nutrition, the use of other magnesium salts (e.g., magnesium sulfate, magnesium

nitrate), and the known properties of chelated minerals in agriculture. Magnesium citrate can be

considered a naturally chelated form of magnesium, which may enhance its uptake by plants.

Researchers are encouraged to use the following information as a baseline for developing their

own specific experimental protocols.

Introduction to Magnesium in Plant Nutrition
Magnesium (Mg) is an essential macronutrient for plants, playing a pivotal role in a wide range

of physiological and biochemical processes.[1][2][3][4][5][6][7] It is a central component of the

chlorophyll molecule, making it indispensable for photosynthesis.[1][2][3][5][6][7] Beyond its

role in photosynthesis, magnesium is an activator for numerous enzymes involved in

carbohydrate metabolism and nucleic acid synthesis.[2][5] Magnesium deficiency in plants can

lead to stunted growth, reduced yields, and visual symptoms such as interveinal chlorosis

(yellowing of leaves while the veins remain green), particularly in older leaves.[2][8]
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Magnesium citrate nonahydrate (C₁₂H₁₀Mg₃O₁₄·9H₂O) is a salt of magnesium and citric acid.

In other fields, such as human nutrition and pharmaceuticals, magnesium citrate is noted for its

high bioavailability.[9][10] The citrate molecule can act as a natural chelating agent, which can

protect the magnesium ion from reacting with other elements in the soil and potentially facilitate

its uptake by the plant's roots or leaves.

However, there is conflicting information regarding the solubility of magnesium citrate
nonahydrate. Some sources describe it as "nearly insoluble in water," which would limit its use

in hydroponic and foliar applications.[11] Other forms of magnesium citrate are known to be

water-soluble. It is crucial for researchers to verify the solubility of their specific magnesium
citrate nonahydrate product before designing experiments.

Key Properties:

Property Value Reference

Molecular Formula C₁₂H₁₀Mg₃O₁₄·9H₂O [12]

Molecular Weight 613.25 g/mol [12]

Appearance White powder [11]

Potential Applications in Plant Nutrition Studies
Magnesium citrate nonahydrate could theoretically be used in various plant nutrition

applications, provided a soluble form is used for liquid applications.

Soil Application: As a granular or powdered amendment to soil, particularly in acidic soils

where magnesium availability may be low.

Foliar Application: As a spray to directly supply magnesium to the leaves for rapid correction

of deficiencies.

Hydroponic Systems: As a magnesium source in nutrient solutions.
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The following are generalized protocols adapted from studies using other forms of magnesium,

such as magnesium sulfate and chelated magnesium products. These should be optimized for

specific plant species, growth stages, and environmental conditions.

Soil Application Study
This protocol outlines a pot study to evaluate the effect of magnesium citrate nonahydrate on

plant growth in a soil medium.

Objective: To determine the effect of different concentrations of soil-applied magnesium
citrate nonahydrate on the growth, biomass, and nutrient uptake of a model plant (e.g.,

tomato, Solanum lycopersicum).

Materials:

Magnesium citrate nonahydrate

Pots (e.g., 5-liter) filled with a magnesium-deficient soil or potting mix

Seeds of the chosen plant species

Greenhouse or growth chamber with controlled environment

Standard NPK fertilizer solution without magnesium

Deionized water

Drying oven

Plant tissue analysis equipment

Experimental Design:

Treatments:

Control (no magnesium application)

Magnesium citrate nonahydrate at various rates (e.g., 25, 50, 100, 200 mg Mg per kg of

soil)
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Positive control: Magnesium sulfate (Epsom salt) at an equivalent Mg concentration.

Replication: A minimum of 5 replicates per treatment.

Procedure:

1. Fill pots with the soil medium.

2. Thoroughly mix the specified amount of magnesium citrate nonahydrate or magnesium

sulfate into the soil for each pot.

3. Sow seeds and thin to one plant per pot after germination.

4. Grow plants under controlled conditions (e.g., 25°C day/18°C night, 16-hour photoperiod).

5. Water regularly with deionized water and apply a balanced NPK fertilizer solution (without

Mg) weekly.

6. After a set period (e.g., 6-8 weeks), harvest the plants.

Data Collection:

Plant height and leaf number (weekly).

Chlorophyll content (e.g., using a SPAD meter) before harvest.

Shoot and root fresh and dry weight.

Magnesium concentration in leaf tissue.

Workflow for Soil Application Study:
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Caption: Workflow for a soil application study of magnesium citrate.
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Foliar Application Study
This protocol describes an experiment to assess the effectiveness of foliar-applied magnesium
citrate nonahydrate. A highly soluble form of magnesium citrate is required for this application.

Objective: To evaluate the efficacy of foliar-applied magnesium citrate nonahydrate in

correcting magnesium deficiency symptoms and improving the physiological status of plants.

Materials:

Soluble magnesium citrate nonahydrate

Plants exhibiting signs of magnesium deficiency (e.g., citrus, tomatoes)

Spray bottles

Wetting agent (e.g., Tween 20)

Chlorophyll meter (SPAD)

Photosynthesis measurement system

Experimental Design:

Treatments:

Control (water spray with wetting agent)

Magnesium citrate nonahydrate solutions at various concentrations (e.g., 0.1%, 0.25%,

0.5% w/v) with a wetting agent.

Positive control: Magnesium sulfate solution at an equivalent Mg concentration with a

wetting agent.

Replication: At least 5 plants per treatment.

Procedure:
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1. Induce magnesium deficiency in a set of plants by growing them in a magnesium-free

nutrient solution or soil.

2. Once deficiency symptoms are visible, apply the foliar treatments.

3. Spray the leaves until runoff, ensuring complete coverage. Apply in the early morning or

late evening to avoid leaf burn.

4. Repeat the application as needed (e.g., every 7-10 days).

Data Collection:

Visual assessment of deficiency symptoms (e.g., on a rating scale).

Chlorophyll content (SPAD readings) at regular intervals after application.

Photosynthetic rate, stomatal conductance, and transpiration rate.

Magnesium content in newly developed leaves.

Logical Flow for Foliar Application Study:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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